Diethyl 1-(2-nitrophenyl)-1H-pyrazole-4,5-dicarboxylate

• CAS No.: 62040-03-3
• Molecular Formula: C15H15N3O6
• Molecular Weight: 333.30 g/mol
• IUPAC Name: diethyl 2-(2-nitrophenyl)pyrazole-3,4-dicarboxylate
• InChI: InChI=1S/C15H15N3O6/c1-3-23-14(19)10-9-16-17(13(10)15(20)24-4-2)11-7-5-6-8-12(11)18(21)22/h5-9H,3-4H2,1-2H3
• InChI Key: CHOUWFLRNLPCGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2[N+](=O)[O-])C(=O)OCC

Description

Diethyl 1-(2-nitrophenyl)-1H-pyrazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C15H15N3O6 and its molecular weight is 333.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g. of 2-nitrophenylhydrazine are dissolved in 50 ml. of glacial acetic acid and 7.9 g. of ethoxymethyleneoxalacetic acid ethyl ester in 50 ml. of glacial acetic acid are slowly added dropwise. After the addition has been completed, the reaction mixture is refluxed for at least 3 hours. After cooling, the solvent is distilled off first under water vacuum and then under oil pump vacuum. The dark, oily residue is dissolved in 20 ml. of tetrahydrofuran, 10 ml. of ether are added and the mixture is kept in the refrigerator for 24 hours. The product, 1-(2-nitrophenyl)-1H-pyrazole-4,5-dicarboxylic acid, diethyl ester, is obtained in the form of large crystals, yield 11.5 g. The product is recrystallized from cyclohexane and obtained as yellow crystals; yield 9.8 g., m.p. 45°-46°.